Cas no 1392879-24-1 (3-Methoxyazetidine-3-carboxylic acid)

• Product Name: 3-Methoxyazetidine-3-carboxylic acid
• CAS No: 1392879-24-1
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5709988
• PubChem ID: 72208237
• Update Time: 2025-10-22

3-Methoxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS024124357
• 1392879-24-1
• 3-Methoxyazetidine-3-carboxylic acid
• EN300-1143772
• 3-Methoxyazetidine-3-carboxylicacid
• CS-0184698

• Inchi： 1S/C5H9NO3/c1-9-5(4(7)8)2-6-3-5/h6H,2-3H2,1H3,(H,7,8)
• InChI Key： SYOIGABPTOWTOE-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CNC1

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-Methoxyazetidine-3-carboxylic acid

Recent Advances in the Application of 3-Methoxyazetidine-3-carboxylic acid (CAS: 1392879-24-1) in Chemical Biology and Pharmaceutical Research

3-Methoxyazetidine-3-carboxylic acid (CAS: 1392879-24-1) is a structurally unique azetidine derivative that has garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its strained four-membered ring and methoxy substitution, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors, receptor modulators, and peptidomimetics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-Methoxyazetidine-3-carboxylic acid as a key intermediate in the synthesis of potent protease inhibitors. The compound's rigid structure and functional groups were found to enhance binding affinity to target enzymes, leading to improved pharmacokinetic properties. The study reported a 40% increase in inhibitory activity compared to traditional linear analogs, underscoring the importance of conformational constraint in drug design.

Another significant development was reported in ACS Chemical Biology, where 3-Methoxyazetidine-3-carboxylic acid was incorporated into peptide-based therapeutics targeting G-protein coupled receptors (GPCRs). The modified peptides exhibited enhanced metabolic stability and receptor selectivity, addressing longstanding challenges in peptide drug development. The research team utilized advanced NMR spectroscopy and molecular dynamics simulations to elucidate the structural basis for these improvements.

The compound's application extends beyond small molecule therapeutics. A recent Nature Communications paper described its use in the development of PROTACs (Proteolysis Targeting Chimeras), where 3-Methoxyazetidine-3-carboxylic acid served as a critical linker component. This application leveraged the compound's ability to maintain optimal spatial orientation between the target-binding and E3 ligase-recruiting moieties, resulting in improved degradation efficiency of target proteins.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 3-Methoxyazetidine-3-carboxylic acid have emerged. A 2024 Organic Process Research & Development publication detailed a scalable, enantioselective synthesis route with improved yield (78%) and purity (>99.5%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Ongoing research is exploring the compound's potential in addressing antibiotic resistance. Preliminary results presented at the 2024 International Conference on Antimicrobial Agents suggest that derivatives of 3-Methoxyazetidine-3-carboxylic acid show promising activity against multidrug-resistant bacterial strains, possibly through novel mechanisms of action targeting cell wall biosynthesis.

As research continues to uncover the multifaceted applications of 3-Methoxyazetidine-3-carboxylic acid, its role in advancing chemical biology and pharmaceutical sciences becomes increasingly evident. The compound's unique structural features and demonstrated biological activities position it as a valuable tool in the development of next-generation therapeutics. Future studies are expected to further explore its potential in targeted drug delivery systems and as a scaffold for combinatorial chemistry approaches.